Cas no 82559-76-0 (Benzamide, N-(3-hexyl-5-isoxazolyl)-2,6-dimethoxy-)

• Product name: Benzamide, N-(3-hexyl-5-isoxazolyl)-2,6-dimethoxy-
• CAS No: 82559-76-0
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 689223
• PubChem ID: 13234304

Benzamide, N-(3-hexyl-5-isoxazolyl)-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(3-hexyl-5-isoxazolyl)-2,6-dimethoxy-
• N-(3-hexyl-1,2-oxazol-5-yl)-2,6-dimethoxybenzamide
• 82559-76-0
• SCHEMBL9713323
• DTXSID30530688
• N-(3-Hexylisoxazol-5-yl)-2,6-dimethoxybenzamide

• Inchi： InChI=1S/C18H24N2O4/c1-4-5-6-7-9-13-12-16(24-20-13)19-18(21)17-14(22-2)10-8-11-15(17)23-3/h8,10-12H,4-7,9H2,1-3H3,(H,19,21)
• InChI Key： WIEGTZZXCHSOCM-UHFFFAOYSA-N
• SMILES： CCCCCCC1=NOC(=C1)NC(=O)C2=C(C=CC=C2OC)OC

Computed Properties

• Exact Mass: 332.17360725g/mol
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 73.6Ų